9-phenyltetrazolo[1,5-c]thieno[3,2-e]pyrimidine

• IUPAC Name: 12-phenyl-10-thia-3,4,5,6,8-pentazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C12H7N5S/c1-2-4-8(5-3-1)9-6-18-12-10(9)11-14-15-16-17(11)7-13-12/h1-7H
• InChI Key: RYNISCXTMBMIEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=C2C4=NN=NN4C=N3
• Molecular Formula: C12H7N5S
• Molecular Weight: 253.28 g/mol

Description

9-phenyltetrazolo[1,5-c]thieno[3,2-e]pyrimidine is a heterocyclic compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been synthesized using various methods and has shown promising results in various scientific applications.

Scientific Research Applications

Synthesis and Structural Elucidation

• A study detailed the synthesis of thieno[2,3-d] Pyrimidine derivatives, including compounds structurally related to "9-phenyltetrazolo[1,5-c]thieno[3,2-e]pyrimidine," which were then evaluated for antimicrobial activity against a range of bacteria and fungi. The study found that certain compounds exhibited good antibacterial and antifungal activities (Prabhakar et al., 2016).

Biological Evaluation for Medical Applications

• Research on thieno[2,3-d]pyrimidine derivatives explored their potential for anti-inflammatory, analgesic, and ulcerogenic activities, demonstrating comparable effects to indomethacin and acetylsalicylic acid, highlighting the therapeutic potential of this chemical framework (El-Gazzar et al., 2007).
• Another study synthesized 5-alkoxytetrazolo[1,5-c]thieno[2,3-e]pyrimidine derivatives and evaluated them for anticonvulsant and antidepressant activities. Most compounds showed excellent antidepressant activity, with one particular compound significantly reducing immobility time in a depressive model without affecting locomotor activity (Wang et al., 2012).
• The synthesis and antifungal activity of 9-aryl-8-(2-thienyl)-4,9-dihydrotetrazolo-[1′,5′-1,2]pyrimido[4,5-d]pyridazin-5(6H)-ones were reported, highlighting the antimicrobial potential of these compounds through the reaction of certain esters with hydrazine hydrate (Gein et al., 2011).

Chemical Synthesis Techniques

• Various studies have focused on synthesizing new derivatives and evaluating their pharmacological activities, including the creation of novel pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole, and pyridine derivatives containing a 1,2,3-triazole moiety, which showcase the diversity and potential of this chemical scaffold in drug development (Abdelriheem et al., 2017).

Future Directions

Thienopyrimidines, including 9-Phenyltetrazolo[1,5-c]thieno[3,2-e]pyrimidine, have various biological activities and are structural analogs of purines. They are important and widely represented in medicinal chemistry. Therefore, they hold promise for future research and development in drug discovery.

Mechanism of Action

Target of Action

Similar pyrimidine analogues are known to act as antimetabolites, inhibiting nucleoside triphosphates in the synthesis of nucleic acids dna or rna .

Mode of Action

Based on the behavior of related compounds, it’s likely that it interacts with its targets by mimicking their natural substrates, thereby inhibiting their normal function .

Biochemical Pathways

Related compounds have been shown to inhibit mtor kinase, a key regulator of cell growth and proliferation .

Result of Action

Related compounds have demonstrated cytotoxic effects against cancer cell lines .